Cas no 26547-51-3 (8-Phenyloctanoic acid)

• Product Name: 8-Phenyloctanoic acid
• CAS No: 26547-51-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD00037802
• CID: 88676
• PubChem ID: 520273
• Update Time: 2025-05-28

8-Phenyloctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-Phenyloctanoic acid
• 8-Phenyl-octansaeure
• Benzeneoctanoic acid
• phenylcaprylicacid
• [ "" ]
• VZECIAZMSHBQOC-UHFFFAOYSA-N
• 8-phenyl octanoic acid
• 8-phenyl-octanoic acid
• OR4178
• 8782AD
• AK135550
• SY032391
• AX8111470
• ST50825713
• AKOS015840678
• CS-0333411
• MFCD00037802
• AS-57321
• DTXSID30334300
• AMY15491
• A12365
• SCHEMBL1008045
• 1-(4-PYRIDINYL)-4-TOSYLIMIDAZOLE
• FT-0621577
• BBA54751
• J-016468
• 26547-51-3
• DTXCID00285390

• MDL： MFCD00037802
• Inchi： 1S/C14H20O2/c15-14(16)12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,1-3,5,8-9,12H2,(H,15,16)
• InChI Key： VZECIAZMSHBQOC-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC1C=CC=CC=1)=O
• BRN： 2050336

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 219.138505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3
• Surface Charge: -1

Experimental Properties

• Color/Form: Oil
• Density: 1.02
• Melting Point: 27 °C
• Boiling Point: 369.9 ℃ at 760 mmHg
• Flash Point: 150-152°C/0.1mm
• Refractive Index: 1.5020
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.65430
• Solubility: Not determined

8-Phenyloctanoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.
• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids